Cas no 1226439-30-0 (N-(2-methylphenyl)-4-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]piperazine-1-carboxamide)

• Product Name: N-(2-methylphenyl)-4-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]piperazine-1-carboxamide
• CAS No: 1226439-30-0
• MF: C₂₀H₂₂N₄OS₂
• MW: 398.544881343842
• CID: 5869006
• PubChem ID: 49676175
• Update Time: 2025-10-18

N-(2-methylphenyl)-4-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, N-(2-methylphenyl)-4-[4-(methylthio)-2-benzothiazolyl]-
• N-(2-methylphenyl)-4-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]piperazine-1-carboxamide
• VU0519618-1
• AKOS024517592
• 1226439-30-0
• F5772-3898
• N-(2-methylphenyl)-4-(4-methylsulfanyl-1,3-benzothiazol-2-yl)piperazine-1-carboxamide
• SR-01000924602
• 4-(4-(methylthio)benzo[d]thiazol-2-yl)-N-(o-tolyl)piperazine-1-carboxamide
• SR-01000924602-1

• Inchi： 1S/C20H22N4OS2/c1-14-6-3-4-7-15(14)21-19(25)23-10-12-24(13-11-23)20-22-18-16(26-2)8-5-9-17(18)27-20/h3-9H,10-13H2,1-2H3,(H,21,25)
• InChI Key： DQMIBWQBGBQUDY-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2C)=O)CCN(C2=NC3=C(SC)C=CC=C3S2)CC1

Computed Properties

• Exact Mass: 398.12350369g/mol
• Monoisotopic Mass: 398.12350369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 102Ų

Additional information on N-(2-methylphenyl)-4-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]piperazine-1-carboxamide

N-(2-methylphenyl)-4-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]piperazine-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 1226439-30-0, known as N-(2-methylphenyl)-4-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]piperazine-1-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperazine ring, a benzothiazole moiety, and a carboxamide group. The presence of these functional groups makes it a versatile compound with applications in drug design, material science, and catalysis.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The methylsulfanyl group attached to the benzothiazole ring in this compound adds further complexity and functionality, potentially enhancing its biological activity. Researchers have explored the role of such compounds in inhibiting enzymes associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's, demonstrating their potential as therapeutic agents.

The piperazine ring in the molecule is another key feature. Piperazines are widely used in drug design due to their ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is substituted with a carboxamide group, which further increases its polarity and solubility. This makes it an attractive candidate for drug delivery systems and formulations that require high bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound more accurately. Using molecular docking studies, scientists have identified potential binding sites on various protein targets, suggesting that this compound could be optimized for specific therapeutic applications. For instance, its ability to inhibit kinase enzymes has been explored in preclinical studies, indicating its potential role in cancer therapy.

In addition to its pharmacological applications, this compound has shown promise in material science. The combination of aromatic rings and heterocyclic groups makes it suitable for use as a precursor in the synthesis of advanced materials, such as organic semiconductors and high-performance polymers. Researchers have investigated its electronic properties and found that it exhibits excellent charge transport characteristics, making it a candidate for next-generation electronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the benzothiazole ring through condensation reactions and the subsequent substitution reactions to introduce the methylsulfanyl and carboxamide groups. Recent innovations in catalytic methods have improved the efficiency of these reactions, reducing production costs and increasing yields.

Furthermore, the environmental impact of synthesizing this compound has been a focus of recent research. Scientists have developed greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with global sustainability goals and highlight the importance of responsible chemical synthesis practices.

In conclusion, N-(2-methylphenyl)-4-[4-(methylsulfanyl)-1,3-benzothiazol-2-yl]piperazine-1-carboxamide (CAS No. 1226439-30-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers in drug discovery, material science, and catalysis. As ongoing studies continue to uncover its potential uses and optimize its synthesis methods, this compound is poised to play a significant role in advancing modern chemistry.